Cas no 44746-94-3 (ETHANETHIOIC ACID, S-[2-(METHYLAMINO)ETHYL] ESTER)

• Product Name: ETHANETHIOIC ACID, S-[2-(METHYLAMINO)ETHYL] ESTER
• CAS No: 44746-94-3
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 3428632
• PubChem ID: 23093471
• Update Time: 2025-04-21

ETHANETHIOIC ACID, S-[2-(METHYLAMINO)ETHYL] ESTER Chemical and Physical Properties

Names and Identifiers

• ETHANETHIOIC ACID, S-[2-(METHYLAMINO)ETHYL] ESTER
• 1-{[2-(methylamino)ethyl]sulfanyl}ethan-1-one
• 44746-94-3
• EN300-7593286
• SCHEMBL8374806

• Inchi： 1S/C5H11NOS/c1-5(7)8-4-3-6-2/h6H,3-4H2,1-2H3
• InChI Key： BMQLAAUMJVCPJO-UHFFFAOYSA-N
• SMILES： C(SCCNC)(=O)C

Computed Properties

• Exact Mass: 133.05613515Da
• Monoisotopic Mass: 133.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų